Cas no 2229132-28-7 (3-(6-bromopyridin-3-yl)methylazetidin-3-ol)

3-(6-Bromopyridin-3-yl)methylazetidin-3-ol is a brominated heterocyclic compound featuring a pyridine core linked to an azetidine ring bearing a hydroxyl group. This structure offers versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. The azetidine moiety contributes to conformational rigidity, potentially improving binding affinity in drug design. The hydroxyl group provides a handle for further derivatization, expanding its utility in medicinal chemistry. Its well-defined stereochemistry and stability under standard conditions make it a reliable building block for targeted molecular construction.
3-(6-bromopyridin-3-yl)methylazetidin-3-ol structure
2229132-28-7 structure
Product Name:3-(6-bromopyridin-3-yl)methylazetidin-3-ol
CAS No:2229132-28-7
MF:C9H11BrN2O
MW:243.100441217422
CID:6235447
PubChem ID:165667143
Update Time:2025-11-07

3-(6-bromopyridin-3-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(6-bromopyridin-3-yl)methylazetidin-3-ol
    • 3-[(6-bromopyridin-3-yl)methyl]azetidin-3-ol
    • EN300-1906169
    • 2229132-28-7
    • Inchi: 1S/C9H11BrN2O/c10-8-2-1-7(4-12-8)3-9(13)5-11-6-9/h1-2,4,11,13H,3,5-6H2
    • InChI Key: AOLPNIYXHKHXNW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=N1)CC1(CNC1)O

Computed Properties

  • Exact Mass: 242.00548g/mol
  • Monoisotopic Mass: 242.00548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 45.2Ų

3-(6-bromopyridin-3-yl)methylazetidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1906169-0.05g
3-[(6-bromopyridin-3-yl)methyl]azetidin-3-ol
2229132-28-7
0.05g
$1152.0 2023-09-18
Enamine
EN300-1906169-0.1g
3-[(6-bromopyridin-3-yl)methyl]azetidin-3-ol
2229132-28-7
0.1g
$1207.0 2023-09-18
Enamine
EN300-1906169-0.25g
3-[(6-bromopyridin-3-yl)methyl]azetidin-3-ol
2229132-28-7
0.25g
$1262.0 2023-09-18
Enamine
EN300-1906169-0.5g
3-[(6-bromopyridin-3-yl)methyl]azetidin-3-ol
2229132-28-7
0.5g
$1316.0 2023-09-18
Enamine
EN300-1906169-1.0g
3-[(6-bromopyridin-3-yl)methyl]azetidin-3-ol
2229132-28-7
1g
$1371.0 2023-06-01
Enamine
EN300-1906169-2.5g
3-[(6-bromopyridin-3-yl)methyl]azetidin-3-ol
2229132-28-7
2.5g
$2688.0 2023-09-18
Enamine
EN300-1906169-5.0g
3-[(6-bromopyridin-3-yl)methyl]azetidin-3-ol
2229132-28-7
5g
$3977.0 2023-06-01
Enamine
EN300-1906169-10.0g
3-[(6-bromopyridin-3-yl)methyl]azetidin-3-ol
2229132-28-7
10g
$5897.0 2023-06-01
Enamine
EN300-1906169-1g
3-[(6-bromopyridin-3-yl)methyl]azetidin-3-ol
2229132-28-7
1g
$1371.0 2023-09-18
Enamine
EN300-1906169-5g
3-[(6-bromopyridin-3-yl)methyl]azetidin-3-ol
2229132-28-7
5g
$3977.0 2023-09-18

3-(6-bromopyridin-3-yl)methylazetidin-3-ol Related Literature

Additional information on 3-(6-bromopyridin-3-yl)methylazetidin-3-ol

Comprehensive Overview of 3-(6-bromopyridin-3-yl)methylazetidin-3-ol (CAS No. 2229132-28-7)

3-(6-bromopyridin-3-yl)methylazetidin-3-ol (CAS No. 2229132-28-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a bromopyridine moiety with an azetidin-3-ol group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled the study of 3-(6-bromopyridin-3-yl)methylazetidin-3-ol. Its bromine substituent offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in fragment-based drug design and high-throughput screening, where modular building blocks are essential for optimizing drug candidates. Additionally, its azetidine ring contributes to improved metabolic stability, a critical factor in developing orally bioavailable therapeutics.

In the context of sustainable chemistry, 3-(6-bromopyridin-3-yl)methylazetidin-3-ol is also being explored for its role in green synthesis methodologies. Researchers are investigating catalytic systems to minimize waste and reduce reliance on hazardous reagents during its production. This aligns with the broader industry shift toward environmentally friendly processes, a topic frequently searched by professionals in the field. The compound’s potential in crop protection formulations further underscores its relevance, as agrochemical companies seek safer alternatives to traditional pesticides.

From a technical perspective, the synthesis of 3-(6-bromopyridin-3-yl)methylazetidin-3-ol involves multi-step reactions, including cross-coupling and cyclization techniques. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These details are crucial for laboratories focusing on quality control and regulatory compliance, addressing common queries about compound characterization in peer-reviewed literature.

Looking ahead, the compound’s applications in neurological research and infectious disease therapeutics are areas of active investigation. Its structural features resemble those of known kinase inhibitors and GPCR modulators, making it a candidate for targeting pathways implicated in conditions like Alzheimer’s and antibiotic resistance. Such intersections with precision medicine trends enhance its appeal to both academic and industrial researchers.

In summary, 3-(6-bromopyridin-3-yl)methylazetidin-3-ol (CAS No. 2229132-28-7) represents a promising scaffold in modern chemistry. Its dual utility in pharmaceutical innovation and agrochemical development, coupled with its compatibility with sustainable practices, positions it as a compound of enduring scientific and commercial interest.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd